Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate

• IUPAC Name: lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate
• InChI: InChI=1S/C6H7BrN2O2.Li/c1-3-8-5(7)4(6(10)11)9(3)2;/h1-2H3,(H,10,11);/q;+1/p-1
• InChI Key: UKFCGZZTYMWEND-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=NC(=C(N1C)C(=O)[O-])Br
• Molecular Formula: C6H6BrLiN2O2
• Molecular Weight: 225.0 g/mol

Description

Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate, also known as LiBr-DMIC, is a compound that belongs to the class of imidazole derivatives. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Molecular Structure Analysis

The molecular formula of Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate is C6H6BrLiN2O2. The molecular weight is 224.97. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Scientific Research Applications

Anti-Cancer Activity

Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate has been investigated for its anti-cancer properties. Researchers have designed and synthesized novel derivatives based on this compound. . These compounds were evaluated against various cancer cell lines (Hela, A549, HepG2, and MCF-7) using the MTT assay. Key findings include:

Antimicrobial Potential

While not extensively studied, imidazole-containing compounds like Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate have potential antimicrobial properties. .

Catalyst Applications

Lithium;5-bromo-2,3-dimethylimidazole-4-carboxylate can serve as a catalyst in organic synthesis. Its unique structure and reactivity make it valuable for specific transformations.

Future Directions

Imidazole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years. Researchers have investigated the effect of carboxamide moiety at positions 2 and 3, giving unique inhibitory properties to these compounds. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.

Mechanism of Action

Target of Action

It’s worth noting that imidazole-containing compounds have been found to exhibit a broad range of chemical and biological properties . They are key components to functional molecules that are used in a variety of everyday applications .

Mode of Action

Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The interaction of EN300-26869879 with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .